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Compound of Interest

Compound Name: 8-Nitro-7-quinolinecarboxaldehyde

Cat. No.: B180672 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, and

potential applications of 8-Nitro-7-quinolinecarboxaldehyde. The content is intended for

professionals in research and drug development who have a foundational understanding of

chemical safety and laboratory procedures.

Chemical and Physical Properties
8-Nitro-7-quinolinecarboxaldehyde is a solid, typically appearing as a pale yellow to greyish-

yellow or brown crystalline powder. It is identified by the CAS Number 101327-87-1. While

comprehensive data on all physical properties is not readily available in all sources, the

following table summarizes key reported information.

Property Value Source

Molecular Formula C₁₀H₆N₂O₃ Chem-Impex

Molecular Weight 202.17 g/mol Chem-Impex

Melting Point 178 - 182 °C Chem-Impex

Appearance
Pale yellow to greyish-yellow

red crystal/powder
TCI Chemicals

Purity >98.0% (GC) TCI Chemicals
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Safety and Hazard Information
8-Nitro-7-quinolinecarboxaldehyde is classified as a hazardous substance. All personnel

handling this compound must be thoroughly familiar with its potential dangers and the required

safety precautions.

Hazard Classification
According to available Safety Data Sheets (SDS), 8-Nitro-7-quinolinecarboxaldehyde is

classified as:

Skin Irritant (Category 2): Causes skin irritation.[1]

Serious Eye Irritant (Category 2): Causes serious eye irritation.[1]

Suspected of Causing Genetic Defects (Germ Cell Mutagenicity, Category 2).[1]

Precautionary Measures and Personal Protective
Equipment (PPE)
Due to the hazardous nature of this compound, strict adherence to safety protocols is

mandatory.

Precautionary Statement Description

P201 Obtain special instructions before use.[1]

P202
Do not handle until all safety precautions have

been read and understood.

P264
Wash hands and face thoroughly after handling.

[1]

P280
Wear protective gloves, protective clothing, and

eye/face protection.[1]

Recommended PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).
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Eye Protection: Safety goggles or a face shield.

Body Protection: A laboratory coat or chemical-resistant apron.

Respiratory Protection: In case of insufficient ventilation, use a suitable respiratory protection

device.

First Aid Measures
In the event of exposure, the following first aid measures should be taken immediately:

Exposure Route First Aid Procedure

Skin Contact

Remove all contaminated clothing immediately.

Wash the affected area gently with plenty of

soap and water. Seek medical advice if skin

irritation occurs.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical attention.[1]

Ingestion Rinse mouth. Seek immediate medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of 8-Nitro-7-
quinolinecarboxaldehyde and to ensure the safety of laboratory personnel.

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid

generating dust.

Storage: Store in a cool, dry place, locked up.[2] Some suppliers recommend storage under

an inert atmosphere (e.g., Argon) at room temperature or refrigerated (2-8°C).
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Experimental Applications and Potential Signaling
Pathway Involvement
8-Nitro-7-quinolinecarboxaldehyde serves as a key intermediate in the synthesis of a variety

of bioactive molecules and functional materials.

Synthetic Intermediate
This compound is a valuable building block in organic synthesis, particularly for:

Pharmaceutical Development: It is used in the creation of novel anti-cancer and antimicrobial

agents.[3] Quinoline derivatives, in general, are known to be versatile scaffolds in drug

discovery.

Fluorescent Probes: The quinoline core is a component of some fluorescent dyes, and 8-
Nitro-7-quinolinecarboxaldehyde can be a precursor in their synthesis for applications in

biological imaging.[3]

Potential Role in Signaling Pathways
While direct studies on the signaling pathways affected by 8-Nitro-7-
quinolinecarboxaldehyde are not extensively documented in readily available literature, the

broader class of quinoline derivatives has been shown to interact with various signaling

cascades, particularly in the context of cancer research. Quinoline-based molecules have been

investigated as inhibitors of key carcinogenic pathways.

The following diagram illustrates a generalized workflow for investigating the potential impact of

a quinoline derivative, such as one synthesized from 8-Nitro-7-quinolinecarboxaldehyde, on

a cancer-related signaling pathway.
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Workflow for Investigating Quinoline Derivatives in Cancer Signaling
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Caption: A generalized workflow for the synthesis and biological evaluation of a quinoline

derivative.

Quinoline derivatives have been specifically studied as inhibitors of pathways such as the

PI3K/AkT/mTOR and Hedgehog-GLI signaling cascades, which are crucial in cell survival,

proliferation, and differentiation.[4][5] The investigation of novel compounds derived from 8-
Nitro-7-quinolinecarboxaldehyde could follow a similar logic to determine their specific

molecular targets and mechanisms of action.

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant. Follow all federal,

state, and local regulations for hazardous waste disposal.

Disclaimer
This document is intended for informational purposes only and is not a substitute for a formal

Safety Data Sheet (SDS) provided by the manufacturer. All laboratory personnel should consult

the SDS for 8-Nitro-7-quinolinecarboxaldehyde before handling the material. The user is

solely responsible for all risks associated with the handling and use of this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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quinolinecarboxaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9377010/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9377010/
https://www.benchchem.com/product/b180672#safety-and-handling-of-8-nitro-7-quinolinecarboxaldehyde
https://www.benchchem.com/product/b180672#safety-and-handling-of-8-nitro-7-quinolinecarboxaldehyde
https://www.benchchem.com/product/b180672#safety-and-handling-of-8-nitro-7-quinolinecarboxaldehyde
https://www.benchchem.com/product/b180672#safety-and-handling-of-8-nitro-7-quinolinecarboxaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b180672?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

